1-(Chloroacetyl)piperidin-4-amine hydrochloride

• IUPAC Name: 1-(4-aminopiperidin-1-yl)-2-chloroethanone;hydrochloride
• InChI: InChI=1S/C7H13ClN2O.ClH/c8-5-7(11)10-3-1-6(9)2-4-10;/h6H,1-5,9H2;1H
• InChI Key: OJPDGOZBJXJZLU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N)C(=O)CCl.Cl
• Molecular Formula: C7H14Cl2N2O
• Molecular Weight: 213.10 g/mol
• CAS No.: 1158291-99-6

Description

1-(Chloroacetyl)piperidin-4-amine hydrochloride is a chemical compound with the molecular formula C7H13ClN2O. It is a derivative of piperidine, a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Piperidine derivatives are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry.

Synthesis Analysis

Piperidine derivatives are synthesized through intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Molecular Structure Analysis

The molecular structure of this compound is based on the piperidine ring, a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state.

Chemical Reactions Analysis

Piperidine derivatives are synthesized through a variety of chemical reactions, including hydrogenation, cyclization, cycloaddition, annulation, amination, and multicomponent reactions.

Physical And Chemical Properties Analysis

The molecular weight of this compound is 176.64. More detailed physical and chemical properties were not found in the retrieved papers.

Scientific Research Applications

Analgesic Properties and Chemical Stability

1-(Chloroacetyl)piperidin-4-amine hydrochloride has been studied for its analgesic properties. A study by Spielman and Richards (1946) synthesized a series of 1‐acyl‐3‐aminomethylureas, including 1‐acetyl‐3‐piperidinomethylurea hydrochloride, noting its satisfactory analgesic effect. However, clinical trials revealed undesirable side effects and issues with chemical stability in solution (Spielman & Richards, 1946).

Conformational Analysis and Crystal Structure

Ribet et al. (2005) conducted a conformational analysis and crystal structure study of a related compound, {[1-(3-chloro-4-fluorobenzoyl)-4-fluoropiperidin-4yl]methyl}[(5-methylpyridin-2-yl)methyl]amine, fumaric acid salt. This study provided insights into the conformation of the piperidin ring in both solid and solution states, offering valuable information for the development of similar compounds (Ribet et al., 2005).

Green Synthesis Techniques

Kumar et al. (2020) explored greener, solvent-free microwave irradiation techniques for preparing (E)-1-Benzyl-N-(4-chlorobenzylidene)piperidin-4-amine. This study is significant for its emphasis on environmentally friendly synthesis methods, highlighting the potential for more sustainable chemical production practices (Kumar et al., 2020).

Corrosion Inhibition in CO2 Capture

Li et al. (2020) investigated the use of designer amine 4-amino-1-propyl-piperidine against the corrosion of carbon steel, particularly in CO2 capture applications. This research is pivotal in understanding the role of such amines in reducing corrosion, thereby enhancing the efficiency and longevity of industrial equipment used in CO2 capture processes (Li et al., 2020).

Antibacterial Activity

Merugu, Ramesh, and Sreenivasulu (2010) conducted research on piperidine containing pyrimidine imines and thiazolidinones, synthesized under microwave irradiation, for their antibacterial activity. This study offers insight into the potential of piperidine derivatives as antibacterial agents (Merugu et al., 2010).

Mechanism of Action

While the specific mechanism of action for 1-(Chloroacetyl)piperidin-4-amine hydrochloride is not mentioned in the retrieved papers, piperidine derivatives are known to be utilized in different ways as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic and/or anticoagulant agents.

Future Directions

Piperidine derivatives, including 1-(Chloroacetyl)piperidin-4-amine hydrochloride, continue to be a significant area of research in the pharmaceutical industry due to their wide range of biological activities. Future research may focus on the development of more efficient synthesis methods and the discovery of new pharmacological applications.